Cas no 2096994-93-1 (1,3,2-Dioxaborinane, 5,5-dimethyl-2-[4-(phenylmethoxy)-3-(trifluoromethyl)phenyl]-)

1,3,2-Dioxaborinane, 5,5-dimethyl-2-[4-(phenylmethoxy)-3-(trifluoromethyl)phenyl]- is a boronic ester derivative with significant utility in organic synthesis and pharmaceutical applications. Its key advantages include enhanced stability under ambient conditions compared to boronic acids, making it a preferred intermediate in Suzuki-Miyaura cross-coupling reactions. The presence of a trifluoromethyl group and a benzyloxy substituent enhances its reactivity and selectivity in forming carbon-carbon bonds. The dioxaborinane scaffold improves solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly valuable in the preparation of complex molecules, including bioactive compounds and advanced materials, due to its robust performance and compatibility with diverse reaction conditions.

1,3,2-Dioxaborinane, 5,5-dimethyl-2-[4-(phenylmethoxy)-3-(trifluoromethyl)phenyl]- structure

2096994-93-1 structure

Product Name:1,3,2-Dioxaborinane, 5,5-dimethyl-2-[4-(phenylmethoxy)-3-(trifluoromethyl)phenyl]-

CAS No:2096994-93-1

MF:C₁₉H₂₀BF₃O₃

MW:364.166516304016

MDL:MFCD09909109

CID:5193665

Update Time:2025-06-29

1,3,2-Dioxaborinane, 5,5-dimethyl-2-[4-(phenylmethoxy)-3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

- 1,3,2-Dioxaborinane, 5,5-dimethyl-2-[4-(phenylmethoxy)-3-(trifluoromethyl)phenyl]-
- MDL： MFCD09909109
- Inchi： 1S/C19H20BF3O3/c1-18(2)12-25-20(26-13-18)15-8-9-17(16(10-15)19(21,22)23)24-11-14-6-4-3-5-7-14/h3-10H,11-13H2,1-2H3
- InChI Key： SDWWFKLGRAACRT-UHFFFAOYSA-N
- SMILES： O1CC(C)(C)COB1C1=CC=C(OCC2=CC=CC=C2)C(C(F)(F)F)=C1

1,3,2-Dioxaborinane, 5,5-dimethyl-2-[4-(phenylmethoxy)-3-(trifluoromethyl)phenyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB262498-1 g	2-[4-Benzyloxy-3-(trifluoromethyl)phenyl]-5,5-dimethyl-1,3,2-dioxaborinane	2096994-93-1		1g	€496.00	2023-03-11
abcr	AB262498-1g	2-[4-Benzyloxy-3-(trifluoromethyl)phenyl]-5,5-dimethyl-1,3,2-dioxaborinane; .	2096994-93-1		1g	€496.00	2023-09-10

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Additional information on 1,3,2-Dioxaborinane, 5,5-dimethyl-2-[4-(phenylmethoxy)-3-(trifluoromethyl)phenyl]-

Comprehensive Overview of 1,3,2-Dioxaborinane, 5,5-dimethyl-2-[4-(phenylmethoxy)-3-(trifluoromethyl)phenyl]- (CAS No. 2096994-93-1)

The compound 1,3,2-Dioxaborinane, 5,5-dimethyl-2-[4-(phenylmethoxy)-3-(trifluoromethyl)phenyl]- (CAS No. 2096994-93-1) is a highly specialized boron-containing heterocycle that has garnered significant attention in modern organic synthesis and pharmaceutical research. Its unique structural features, including the dioxaborinane core and trifluoromethylphenyl moiety, make it a valuable intermediate for designing advanced materials and bioactive molecules. This article delves into its chemical properties, applications, and relevance to current scientific trends, such as green chemistry and drug discovery.

One of the standout characteristics of this compound is its boron-ester functionality, which plays a pivotal role in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern catalysis. Researchers are increasingly exploring its utility in constructing complex aryl-aryl bonds, a process critical for developing next-generation therapeutics and organic electronic materials. The presence of the trifluoromethyl group further enhances its lipophilicity and metabolic stability, traits highly sought after in medicinal chemistry.

In the context of sustainability, 1,3,2-Dioxaborinane derivatives are being investigated for their potential in renewable energy applications, such as organic photovoltaics (OPVs) and light-emitting diodes (LEDs). The compound’s ability to act as an electron-accepting unit aligns with the global push toward eco-friendly technologies. Additionally, its stability under ambient conditions makes it a practical choice for industrial-scale synthesis, addressing the growing demand for cost-effective chemical processes.

From a pharmaceutical perspective, this compound’s structural motif is frequently leveraged in the design of kinase inhibitors and anti-inflammatory agents. The phenylmethoxy substituent, in particular, offers versatility for further functionalization, enabling the creation of targeted small-molecule drugs. Recent studies highlight its role in precision medicine, where boron’s unique properties facilitate boron neutron capture therapy (BNCT) for cancer treatment—a hot topic in oncology research.

The synthesis of 1,3,2-Dioxaborinane, 5,5-dimethyl-2-[4-(phenylmethoxy)-3-(trifluoromethyl)phenyl]- typically involves palladium-catalyzed borylation or esterification of precursor aryl halides. Advances in flow chemistry have further optimized its production, reducing waste and improving yields—an essential consideration for industrial scalability. Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS) are routinely employed to confirm its purity and structural integrity.

As the scientific community continues to explore boron’s versatility, compounds like CAS No. 2096994-93-1 are poised to play a transformative role in fields ranging from agrochemicals to material science. Its compatibility with high-throughput screening platforms also positions it as a key player in automated drug discovery, meeting the needs of AI-driven research initiatives. For researchers and industry professionals, understanding its properties and applications is crucial for leveraging its full potential in cutting-edge innovations.